Cas no 2172490-05-8 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}acetic acid
• CAS No: 2172490-05-8
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 5877490
• PubChem ID: 165577360
• Update Time: 2025-10-30

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}acetic acid
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]ethoxy}acetic acid
• EN300-1540768
• 2172490-05-8

• Inchi： 1S/C21H22N2O6/c24-19(22-9-10-28-13-20(25)26)11-23-21(27)29-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,9-13H2,(H,22,24)(H,23,27)(H,25,26)
• InChI Key： VNQRFHFNDYDLMJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCCOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}acetic acid

Introduction to Compound CAS No. 2172490-05-8: 2-{2-[({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamido]ethoxy}acetic Acid

The compound with CAS No. 2172490-05-8, known as 2-{2-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido]ethoxy}acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a key component in peptide synthesis and drug delivery systems. The Fmoc group is widely recognized for its role as a protecting group in solid-phase peptide synthesis (SPPS), where it temporarily blocks amino groups during the synthesis process to facilitate precise chain assembly.

Recent advancements in chemical synthesis have enabled the production of this compound with greater efficiency and purity. Researchers have explored its potential applications in drug delivery systems, particularly in the development of bioconjugates and targeted therapies. The Fmoc group's stability under mild conditions makes it an ideal candidate for use in sensitive biological environments, such as those encountered in drug delivery and controlled-release systems.

In terms of physical properties, 2-{2-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido]ethoxy}acetic acid exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 436 g/mol, making it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These properties are critical for its application in pharmaceutical research and development.

Recent studies have focused on the compound's role in peptide conjugation and its ability to enhance the bioavailability of therapeutic agents. For instance, researchers have demonstrated that incorporating the Fmoc group into peptide backbones can significantly improve their stability and solubility, thereby enhancing their efficacy in vivo. This has led to its exploration as a potential component in next-generation anticancer drugs and vaccines.

Moreover, the compound's structural versatility has opened new avenues for its use in materials science. Scientists have investigated its potential as a building block for advanced polymers and self-assembling materials. The Fmoc group's ability to undergo controlled cleavage under specific conditions makes it an attractive candidate for use in stimuli-responsive materials, which can respond to external stimuli such as temperature or pH changes.

In conclusion, CAS No. 2172490-05-8, or 2-{2-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido]ethoxy}acetic acid, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique properties, combined with recent advancements in synthetic chemistry and materials science, position it as a promising tool for future innovations in drug delivery systems, peptide conjugation, and advanced materials development.